Cas no 1351618-22-8 (1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide)

• Product Name: 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide
• CAS No: 1351618-22-8
• MF: C₁₈H₁₉N₇O
• MW: 349.389762163162
• CID: 5802505
• PubChem ID: 56764955
• Update Time: 2025-08-05

1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide
• 1351618-22-8
• 1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-N-(pyridin-3-yl)piperidine-3-carboxamide
• 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(pyridin-3-yl)piperidine-3-carboxamide
• 1-(6-pyrazol-1-ylpyrimidin-4-yl)-N-pyridin-3-ylpiperidine-3-carboxamide
• F6175-0651
• CHEMBL3439752
• AKOS024534505

• Inchi： 1S/C18H19N7O/c26-18(23-15-5-1-6-19-11-15)14-4-2-8-24(12-14)16-10-17(21-13-20-16)25-9-3-7-22-25/h1,3,5-7,9-11,13-14H,2,4,8,12H2,(H,23,26)
• InChI Key： TZBKFAWJCHWGGH-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N=CN=2)N2C=CC=N2)CCC1)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 349.16510826g/mol
• Monoisotopic Mass: 349.16510826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide

Introduction to 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide (CAS No. 1351618-22-8)

1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1351618-22-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, featuring a piperidine core linked to pyrazole and pyrimidine moieties, suggests potential applications in the design of novel therapeutic agents.

The< strong>1H-pyrazol-1-yl and< strong>pyrimidin-4-yl substituents are key functional groups that contribute to the unique chemical and biological properties of this compound. Pyrazole derivatives are well-known for their versatility in medicinal chemistry, often serving as pharmacophores in drug discovery. Similarly, pyrimidine scaffolds are frequently encountered in bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The combination of these motifs in 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide creates a framework that is likely to interact with biological targets in multiple ways.

The< strong>N-(pyridin-3-yl)piperidine moiety further enhances the compound's potential as a drug candidate. Piperidine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. Pyridine-based compounds have been extensively studied for their role in central nervous system (CNS) drugs, cardiovascular medications, and anti-inflammatory agents. The presence of the pyridine ring in this molecule suggests that it may exhibit similar pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-3-carboxamide. These computational approaches have been instrumental in identifying potential drug candidates with high efficacy and low toxicity. By leveraging machine learning algorithms and large datasets, scientists can now design molecules with specific biological activities more efficiently than ever before.

In vitro studies have begun to explore the pharmacological profile of 1-6-(1H-pyrazol-1-yll)pyrimidin-lV-yll-N-(pyridin-l"-yI)piperidine-S-carboxamide. Initial results indicate that this compound exhibits promising activity against several targets relevant to human health. For instance, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. These findings align with the growing interest in multitargeted drug discovery, where compounds that interact with multiple disease-related pathways offer therapeutic advantages over single-target agents.

The synthesis of 1-l(1H-pyrazol-l-yI)pyrimidln-lV-yII-N-(pyridln-l"-yI)piperidine-S-carboxamide represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve yield but also enhance scalability, making it feasible to produce larger quantities for further research and development.

The potential applications of 1-l(1H-pyrazoll-l-yI)pyrimidln-lV-yII-N-(pyridln-l"-yI)piperidine-S-carboxamide extend beyond basic research. Given its structural features and observed biological activities, this compound may serve as a lead molecule for the development of new drugs targeting various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future of drug discovery is likely to be shaped by innovations in chemical biology and precision medicine. As our understanding of disease mechanisms grows more sophisticated, so too must our tools for designing effective treatments. Compounds like 1-l(1H-pyrazoll-l-yI)pyrimidln-lV-yII-N-(pyridln-l"-yI)piperidine-S-carboxamide exemplify the potential of interdisciplinary approaches to address complex health challenges.